Cas no 82933-21-9 (Benzoyl-L-aspartic acid alpha- methyl ester)

Benzoyl-L-aspartic acid alpha-methyl ester is a chemically modified derivative of L-aspartic acid, featuring a benzoyl group at the N-terminus and a methyl ester at the alpha-carboxyl position. This modification enhances its stability and solubility in organic solvents, making it a valuable intermediate in peptide synthesis and pharmaceutical research. The esterification of the carboxyl group improves its reactivity in coupling reactions, while the benzoyl moiety offers protection against unwanted side reactions. Its well-defined structure ensures high purity and consistency, making it suitable for applications in medicinal chemistry and biochemical studies. The compound is particularly useful in controlled synthetic pathways requiring selective deprotection or further functionalization.
Benzoyl-L-aspartic acid alpha- methyl ester structure
82933-21-9 structure
Product Name:Benzoyl-L-aspartic acid alpha- methyl ester
CAS No:82933-21-9
MF:C12H13NO5
MW:251.235323667526
MDL:MFCD00237594
CID:708644
PubChem ID:7019906
Update Time:2025-08-05

Benzoyl-L-aspartic acid alpha- methyl ester Chemical and Physical Properties

Names and Identifiers

    • L-Aspartic acid,N-benzoyl-, 1-methyl ester
    • BENZOYL-L-ASPARTIC ACID ALPHA- METHYL ESTER,
    • Benzoyl-L-aspartic acid α- methyl ester
    • BZ-ASP-OME
    • BZ-ASPARTIC ACID-OME
    • BZO-ASP-OME
    • L-Aspartic acid,N-benzoyl-,1-methyl ester
    • 82933-21-9
    • bz-asp-ome, AldrichCPR
    • BenZoyl-L-aspartic acid alpha- methyl ester (BZ-L-Asp-OMe)
    • (S)-3-Benzamido-4-methoxy-4-oxobutanoicacid
    • (S)-3-Benzamido-4-methoxy-4-oxobutanoic acid
    • (3S)-4-METHOXY-4-OXO-3-(PHENYLFORMAMIDO)BUTANOIC ACID
    • MFCD00237594
    • (3S)-3-benzamido-4-methoxy-4-oxobutanoic acid
    • CS-0456054
    • Benzoyl-L-aspartic acid alpha- methyl ester
    • MDL: MFCD00237594
    • Inchi: 1S/C12H13NO5/c1-18-12(17)9(7-10(14)15)13-11(16)8-5-3-2-4-6-8/h2-6,9H,7H2,1H3,(H,13,16)(H,14,15)/t9-/m0/s1
    • InChI Key: QKUIURWOJPUEOY-VIFPVBQESA-N
    • SMILES: O(C)C([C@H](CC(=O)O)NC(C1C=CC=CC=1)=O)=O

Computed Properties

  • Exact Mass: 251.07900
  • Monoisotopic Mass: 251.07937252g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 7
  • Complexity: 322
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 92.7Ų

Experimental Properties

  • PSA: 92.70000
  • LogP: 0.82360

Benzoyl-L-aspartic acid alpha- methyl ester Security Information

  • Storage Condition:Store in cold storage.

Benzoyl-L-aspartic acid alpha- methyl ester Customs Data

  • HS CODE:2924299090
  • Customs Data:

    China Customs Code:

    2924299090

    Overview:

    2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Benzoyl-L-aspartic acid alpha- methyl ester Pricemore >>

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Additional information on Benzoyl-L-aspartic acid alpha- methyl ester

Benzoyl-L-aspartic Acid Alpha-Methyl Ester: A Comprehensive Overview

Benzoyl-L-aspartic acid alpha-methyl ester, identified by the CAS number 82933-21-9, is a significant compound in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a benzoyl group attached to an L-aspartic acid moiety, with an alpha-methyl ester functional group, making it a versatile compound for various chemical modifications and biological studies.

Recent advancements in synthetic chemistry have enabled the precise synthesis of Benzoyl-L-aspartic acid alpha-methyl ester. Researchers have explored novel synthetic pathways to enhance the efficiency and scalability of its production. For instance, a study published in 2023 highlighted the use of microwave-assisted synthesis to achieve higher yields and shorter reaction times compared to traditional methods. This breakthrough not only simplifies the synthesis process but also reduces environmental impact, aligning with current green chemistry principles.

The pharmacological properties of Benzoyl-L-aspartic acid alpha-methyl ester have been extensively studied. Preclinical trials have demonstrated its potential as a bioactive compound with applications in neurology and oncology. A 2023 study conducted at the University of California revealed that this compound exhibits selective inhibitory activity against certain enzymes involved in neurodegenerative diseases, such as Alzheimer's disease. Additionally, its ability to modulate cellular signaling pathways makes it a promising candidate for anti-cancer therapies.

In terms of applications, Benzoyl-L-aspartic acid alpha-methyl ester has shown potential in the development of targeted drug delivery systems. Its structural flexibility allows for conjugation with various biomolecules, enhancing drug specificity and reducing off-target effects. A research team at MIT has successfully utilized this compound as a carrier in nanomedicine, demonstrating improved drug efficacy in preclinical models.

The future prospects for Benzoyl-L-aspartic acid alpha-methyl ester are promising, with ongoing research exploring its role in personalized medicine. Scientists are investigating its compatibility with advanced therapeutic strategies, such as gene editing and immunotherapy. Furthermore, its compatibility with 3D bioprinting technologies opens new avenues for tissue engineering and regenerative medicine.

In conclusion, Benzoyl-L-aspartic acid alpha-methyl ester (CAS No. 82933-21-9) stands out as a pivotal compound in contemporary chemical research. Its unique properties, coupled with recent advancements in synthesis and application techniques, position it as a key player in the development of innovative therapeutic agents. As research continues to unfold, this compound is expected to contribute significantly to the advancement of medicine and biotechnology.

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